Cas no 1804456-03-8 (Ethyl 6-aminomethyl-2-bromo-3-cyanobenzoate)

• Product Name: Ethyl 6-aminomethyl-2-bromo-3-cyanobenzoate
• CAS No: 1804456-03-8
• MF: C₁₁H₁₁BrN₂O₂
• MW: 283.121241807938
• CID: 4948744
• Update Time: 2025-07-17

Ethyl 6-aminomethyl-2-bromo-3-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-aminomethyl-2-bromo-3-cyanobenzoate

• Inchi： 1S/C11H11BrN2O2/c1-2-16-11(15)9-7(5-13)3-4-8(6-14)10(9)12/h3-4H,2,5,13H2,1H3
• InChI Key： FOKZEYNBHKMBPI-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(CN)=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 1.4
• Topological Polar Surface Area: 76.1

Additional information on Ethyl 6-aminomethyl-2-bromo-3-cyanobenzoate

Ethyl 6-aminomethyl-2-bromo-3-cyanobenzoate (CAS No. 1804456-03-8): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 6-aminomethyl-2-bromo-3-cyanobenzoate (CAS No. 1804456-03-8) is a multifunctional organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound combines several key functional groups, including an aminomethyl, bromo, and cyanobenzoate moiety, which contribute to its diverse chemical properties and biological activities.

The synthesis of Ethyl 6-aminomethyl-2-bromo-3-cyanobenzoate typically involves a multi-step process, starting with the bromination of a suitable aromatic compound, followed by the introduction of the cyano and aminomethyl groups. The final esterification step yields the desired product. Recent advancements in synthetic methodologies have made this process more efficient and scalable, facilitating its use in various research settings.

One of the primary areas of interest for Ethyl 6-aminomethyl-2-bromo-3-cyanobenzoate is its potential as a lead compound in drug discovery. The presence of the bromo group allows for selective binding to specific protein targets, while the cyanobenzoate moiety provides additional functional versatility. This combination makes it an attractive candidate for the development of novel therapeutic agents targeting diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

Recent studies have explored the biological activity of Ethyl 6-aminomethyl-2-bromo-3-cyanobenzoate in various cellular models. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiproliferative effects against several cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its antiproliferative properties, Ethyl 6-aminomethyl-2-bromo-3-cyanobenzoate has shown promise in modulating neuroinflammatory responses. A study conducted by researchers at a leading pharmaceutical company found that this compound can effectively reduce the production of pro-inflammatory cytokines in microglial cells, suggesting its potential as a neuroprotective agent. These findings are particularly relevant given the growing interest in developing therapies for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of Ethyl 6-aminomethyl-2-bromo-3-cyanobenzoate have also been investigated to assess its suitability for clinical development. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is moderate to high, and it shows good stability under physiological conditions. These characteristics make it a promising candidate for further preclinical and clinical evaluation.

To further enhance the therapeutic potential of Ethyl 6-aminomethyl-2-bromo-3-cyanobenzoate, researchers are exploring various structural modifications and prodrug strategies. For example, the introduction of additional functional groups or modifications to the ester moiety can improve solubility, stability, and target specificity. These efforts aim to optimize the compound's pharmacological properties and broaden its therapeutic applications.

In conclusion, Ethyl 6-aminomethyl-2-bromo-3-cyanobenzoate (CAS No. 1804456-03-8) represents a promising compound with significant potential in medicinal chemistry. Its unique combination of functional groups endows it with diverse biological activities and makes it an attractive lead for drug discovery efforts. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for its potential use in treating various diseases.